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Compound of Interest

Compound Name: di-n-Butylethylamine

CAS No.: 4458-33-7

Cat. No.: B1593908

Get Quote

This guide provides a comprehensive overview of di-n-butylethylamine, a tertiary amine of

significant interest to researchers, scientists, and professionals in drug development. We will

delve into its fundamental chemical and physical properties, explore common synthetic routes,

and discuss its applications as a versatile building block in organic synthesis. Furthermore, this

document provides detailed protocols for its safe handling and storage, ensuring the well-being

of laboratory personnel.

Core Chemical and Physical Properties
Di-n-butylethylamine, also known as N-Ethyldibutylamine, is a tertiary amine with the

chemical formula C10H23N.[1][2] Its structure consists of a central nitrogen atom bonded to

two n-butyl groups and one ethyl group. This structure imparts specific physical and chemical

characteristics that are crucial for its handling and application in various chemical reactions.

The key physical and chemical properties of di-n-butylethylamine are summarized in the table

below:
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Property Value Source(s)

Molecular Formula C10H23N [1][2][3][4]

Molecular Weight 157.30 g/mol [1][2]

CAS Number 4458-33-7 [1][2][3]

IUPAC Name N-butyl-N-ethylbutan-1-amine [1][3]

Appearance Colorless to pale yellow liquid [5][6]

Odor Amine-like, ammonia-like [5][7]

Density 0.783 g/cm³ [3][4]

Boiling Point 182.8 °C at 760 mmHg [3][4]

Flash Point 52.6 °C [3][4]

Vapor Pressure 0.795 mmHg at 25 °C [3]

Refractive Index 1.432 [3]

Solubility
Partially soluble in water;

miscible with organic solvents
[6]

The relatively high boiling point is indicative of the compound's molecular weight and

intermolecular forces. Its flammability, as indicated by the flash point, necessitates careful

handling away from ignition sources.[8] The amine-like odor is a characteristic feature of

volatile amines and serves as a primary indicator of its presence.

Synthesis of Di-n-Butylethylamine
The industrial preparation of di-n-butylethylamine, like many other lower alkylamines, often

involves the amination of corresponding alcohols or carbonyl compounds with a primary or

secondary amine over a metal catalyst under hydrogenating conditions.[9] Another approach

involves the reaction of 1,3-butadiene with a primary or secondary amine under hydroaminating

conditions.[9]

A generalized workflow for the synthesis of tertiary amines like di-n-butylethylamine via

reductive amination is depicted below. This process typically involves the reaction of a
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secondary amine (dibutylamine) with an aldehyde (acetaldehyde) in the presence of a reducing

agent.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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